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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729

For Researchers, Scientists, and Professionals in Nuclear Sciences

This technical guide provides an in-depth examination of the radiological properties of Cesium-
135 (135Cs), a long-lived fission product of significant interest in nuclear waste management
and environmental science. The document details its decay characteristics, half-life
measurements, and the experimental methodologies used for its quantification.

Core Decay Properties of Cesium-135

Cesium-135 is a radioactive isotope of cesium produced through nuclear fission.[1] Its long
half-life and presence in spent nuclear fuel make its behavior a critical subject for long-term
safety assessments of geological repositories.[2] Unlike the more commonly discussed
Cesium-137, 135Cs is characterized by a low-energy beta decay and the absence of significant
gamma radiation, which contributes to its lower immediate hazard but underscores its long-
term environmental persistence.[3][4]

The fundamental decay properties of Cesium-135 are summarized in the table below.
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Property Value(s)

Decay Mode Beta (™) Decay[2][3]

Daughter Nuclide Barium-135 (13°Ba) (Stable)[2][3][5]
Parent Nuclide Xenon-135 (135Xe)[6][7]

Beta Decay Energy (Q-value) 269.345 + 1.195 keV[7][8]

Spin and Parity 712+[7][9]

Gamma Emission None (Pure Beta Emitter)[3]

The Half-Life of Cesium-135: A Review of
Measurements

The half-life of 13°Cs is a critical parameter for modeling its long-term radiological impact. For
years, a value of approximately 2.3 million years has been widely cited.[2][3][4][6][7] HoweVer,
this value has been subject to re-evaluation, with more recent experimental work suggesting a
significantly shorter half-life. There are published values that range from 1.3 to 3 million years.
[10] This discrepancy highlights the challenges in accurately measuring the half-life of long-
lived, low-energy beta emitters.

Modern techniques such as Accelerator Mass Spectrometry (AMS) and Inductively Coupled
Plasma Mass Spectrometry (ICP-MS) have enabled more direct and precise measurements.
[10][11] A recent study reported half-life values of (1.3 + 0.2) x 10° years by ICP-MS and (1.6 +
0.6) x 10° years by AMS.[10] These contemporary measurements differ from the previously
accepted value by approximately 40%.[10]

The table below presents a comparison of published half-life values for Cesium-135.
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Reported Half-Life (Years) Method/Source

2.3 x 10° Widely accepted/older value[2][3][6][7]
1.33x 108 Wikipedia (citing other sources)[5][12]
~3.0 x 10¢ Upper range of published values[13]

Inductively Coupled Plasma Mass Spectrometry

(1.3 +0.2) x 106
(ICP-MS)[10]

(1.6 £0.6) x 108 Accelerator Mass Spectrometry (AMS)[10]

Decay Pathway and Production

Cesium-135 decays directly to the stable isotope Barium-135 (13°Ba) through the emission of a
beta particle (an electron) and an antineutrino. This process involves the transformation of a
neutron into a proton within the nucleus.

Barium-135 (13°Ba)

(Z=56, N=79)
(Stable)

Click to download full resolution via product page

Fig 1. Beta decay pathway of Cesium-135 to stable Barium-135.

The primary production route for 135Cs in a nuclear reactor is from the decay of its precursor,
Xenon-135 (135Xe), which is a major fission product.[3][6] However, 13°Xe also has the highest
known thermal neutron capture cross-section of any nuclide.[3][5] This leads to a significant
portion of 13°Xe being transmuted to the stable Xenon-136 (13°Xe) via neutron capture, thereby

reducing the total amount of 13°Cs produced.[3]

Experimental Protocols for Half-Life Determination

The accurate determination of a long half-life requires precise measurements of both the
number of radioactive atoms (N) and the activity (A) of the sample, according to the decay law
A = AN, where A (the decay constant) is related to the half-life (t1/2) by ti/2 = In(2)/A\. The low
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specific activity of 13°Cs makes radiometric counting challenging.[4][14] Therefore, advanced
mass spectrometry techniques are employed to accurately count the number of 13°Cs atoms.

Methodology: Accelerator Mass Spectrometry (AMS) and Inductively Coupled Plasma Mass
Spectrometry (ICP-MS)

» Sample Purification: The initial and most critical step is the chemical separation and
purification of cesium from the sample matrix, which may contain other fission products and
interfering isobars (atoms with the same mass number). This often involves techniques like
ion chromatography to isolate cesium and remove elements such as rubidium, which can
inhibit ionization.[11][14]

¢ |sotope Ratio Measurement:

o ICP-MS: A solution containing the purified cesium is introduced into a high-temperature
plasma, which ionizes the atoms. The ions are then guided into a mass spectrometer that
separates them based on their mass-to-charge ratio. By measuring the ion currents for
135Cs and a stable or more abundant isotope like 133Cs (if present and known), the isotopic
ratio can be determined with high precision.[11]

o AMS: This technique is used for ultra-sensitive detection of long-lived radionuclides.
Negative ions are generated from a solid sample and accelerated to high energies (MeV
range) in a tandem accelerator.[15] During acceleration, the ions pass through a stripper
gas or foil, which removes several electrons, destroying molecular isobars that could
interfere with the measurement. The high energy of the ions allows for their unambiguous
identification and counting in a particle detector, providing a direct measurement of the
number of 135Cs atoms.[10][15]

o Activity Measurement: The activity of the 13°Cs in the sample is measured using radiometric
techniques like liquid scintillation counting, which detects the low-energy beta particles
emitted during decay.[10]

» Half-Life Calculation: With the number of 13°Cs atoms (N) determined by mass spectrometry
and the total activity (A) determined by radiometric counting, the decay constant (A) and
subsequently the half-life (t1/2) can be calculated.
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Fig 2. Workflow for the experimental determination of the 13°Cs half-life.

Significance and Applications
e Nuclear Waste Management: As a long-lived fission product, 13°Cs is a key nuclide in the

safety assessment of deep geological repositories for nuclear waste.[2] Its long half-life

means it will remain radioactive for millions of years.
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e Environmental Tracer: The isotopic ratio of 133Cs/13’Cs can serve as a powerful tracer to
identify sources of radioactive contamination. For example, this ratio was used to trace the
origin of radiocesium released during the Fukushima Daiichi nuclear accident.[11] As the
shorter-lived 134Cs (half-life = 2.06 years) decays, the 13°Cs/13’Cs ratio will become an
increasingly important tool for long-term environmental monitoring.[11]

e Nuclear Transmutation Research: Studies have explored the possibility of transmuting 13°Cs
into a shorter-lived or stable nuclide using fast reactors to reduce the long-term radiotoxicity
of nuclear waste. However, this is challenging due to the presence of other cesium isotopes
and the neutron capture properties of the materials.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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